Cas no 40643-55-8 (2-[methyl(phenyl)amino]acetic acid)

• Product Name: 2-[methyl(phenyl)amino]acetic acid
• CAS No: 40643-55-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD13186269
• CID: 324412
• PubChem ID: 420843
• Update Time: 2025-07-19

2-[methyl(phenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl(phenyl)amino)acetic acid
• Glycine, N-methyl-N-phenyl-
• N-methyl-N-phenylglycine
• N-Methyl-N-phenylglycine hydrochloride
• N-methyl-N-phenylglycine(SALTDATA: HCl)
• (Methyl-phenyl-aMino)-acetic acid
• 2-[Methyl(phenyl)aMino]acetic acid hydrochloride
• L-methylphenylglycine
• methylphenylglycine
• N-Methyl-N-phenyl-glycin
• N-methyl-N-phenyl-glycine
• S-(+)-methylphenylglycine
• 2-[Methyl(phenyl)amino]acetic acid
• AC-4753
• CS-0099849
• F80019
• 2-(N-methylanilino)acetic acid
• N-methyl-phenylglycine
• N-Methyl-N-phenylaminoacetic acid
• N-phenyl-N-methylglycine
• AMY2396
• AKOS005172536
• SCHEMBL196635
• phenylsarcosine
• HY-W047901
• A847165
• BB 0240313
• METHYL4-(2-AMINOANILINO)-2,5-DIHYDROTHIOPHENE-3-CARBOXYLATE
• FT-0683075
• DVYVBENBIMEAJZ-UHFFFAOYSA-N
• 40643-55-8
• DA-56219
• Glycine, N-methyl-N-phenyl-, hydrochloride
• [METHYL(PHENYL)AMINO]ACETIC ACID
• ALBB-010684
• 2-[methyl(phenyl)amino]acetic acid

• MDL： MFCD13186269
• Inchi： 1S/C9H11NO2/c1-10(7-9(11)12)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,12)
• InChI Key： DVYVBENBIMEAJZ-UHFFFAOYSA-N
• SMILES： OC(CN(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

2-[methyl(phenyl)amino]acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[methyl(phenyl)amino]acetic acid

Comprehensive Overview of 2-[methyl(phenyl)amino]acetic acid (CAS No. 40643-55-8): Properties, Applications, and Industry Insights

2-[methyl(phenyl)amino]acetic acid (CAS No. 40643-55-8), a specialized organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This N-methyl-N-phenylglycine derivative is characterized by its carboxylic acid functional group and tertiary amine moiety, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in peptide modification and as a precursor for bioactive molecules, aligning with the growing demand for custom synthesis solutions in drug discovery.

The compound's molecular structure (C₉H₁₁NO₂) features a phenyl ring linked to a methylaminoacetic acid chain, offering both lipophilic and hydrophilic properties. This duality enhances its applicability in prodrug design, a trending topic in pharmaceutical formulation circles. Researchers frequently search for "CAS 40643-55-8 solubility" and "2-[methyl(phenyl)amino]acetic acid synthesis," reflecting practical concerns in laboratory workflows. Analytical data indicates optimal solubility in polar aprotic solvents like DMF and DMSO, crucial for high-throughput screening applications.

In the context of green chemistry advancements, this compound's role in atom-efficient reactions has been explored. The methyl-phenylamine segment enables selective N-alkylation reactions, reducing byproduct formation compared to traditional methods—a key consideration for sustainable API manufacturing. Industry forums frequently discuss "40643-55-8 safety data" and "N-methyl-N-phenylglycine derivatives," underscoring the need for transparent technical documentation.

From a commercial perspective, 2-[methyl(phenyl)amino]acetic acid serves as a building block for specialty chemicals in agrochemicals and materials science. Its zwitterionic nature at physiological pH makes it valuable for designing pH-responsive materials, a hot topic in smart material development. Patent analyses reveal increasing applications in controlled-release systems, particularly for nutraceutical delivery matrices.

Quality control protocols for CAS No. 40643-55-8 emphasize HPLC purity verification (>98%) and residual solvent analysis, addressing regulatory requirements for GMP-compliant synthesis. The compound's melting point (210-215°C) and spectral data (characteristic IR absorption at 1720 cm^-1 for C=O stretch) are frequently cited in analytical method development discussions.

Emerging research explores the compound's potential in enzyme inhibition studies, particularly for amino acid decarboxylases. This aligns with current interests in metabolic pathway modulation for therapeutic applications. The acetic acid moiety's metal-chelating capability also opens possibilities in catalytic system design, a subject gaining traction in heterogeneous catalysis research.

Storage recommendations for 2-[methyl(phenyl)amino]acetic acid typically suggest anhydrous conditions at 2-8°C to prevent hydrolytic degradation—a practical consideration often queried in chemical handling forums. Suppliers increasingly provide COA (Certificate of Analysis) with detailed chromatographic profiles to meet stringent research-grade chemical standards.

In conclusion, the multifaceted applications of 2-[methyl(phenyl)amino]acetic acid (CAS No. 40643-55-8) position it as a valuable asset across multiple scientific domains. From medicinal chemistry to advanced material science, its structural features continue to inspire innovative applications, making it a compound of enduring relevance in contemporary research landscapes.